Cas no 1482440-61-8 (4-(2-amino-1-fluoroethyl)-2-methoxyphenol)

• Product Name: 4-(2-amino-1-fluoroethyl)-2-methoxyphenol
• CAS No: 1482440-61-8
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 6234231
• PubChem ID: 84022933
• Update Time: 2025-10-29

4-(2-amino-1-fluoroethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1-fluoroethyl)-2-methoxyphenol
• 1482440-61-8
• EN300-1842803
• SCHEMBL16564340

• Inchi： 1S/C9H12FNO2/c1-13-9-4-6(7(10)5-11)2-3-8(9)12/h2-4,7,12H,5,11H2,1H3
• InChI Key： PFNGWVYXXXCLKO-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-amino-1-fluoroethyl)-2-methoxyphenol

Comprehensive Overview of 4-(2-amino-1-fluoroethyl)-2-methoxyphenol (CAS No. 1482440-61-8)

4-(2-amino-1-fluoroethyl)-2-methoxyphenol, with the CAS number 1482440-61-8, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a methoxyphenol backbone with an amino-fluoroethyl side chain, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting enzymes and receptors involved in neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like 4-(2-amino-1-fluoroethyl)-2-methoxyphenol has surged due to their enhanced stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s fluoroethyl moiety is a key feature that aligns with current trends in the development of next-generation therapeutics. Its CAS no 1482440-61-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound’s potential role in neuroprotective agents. The methoxyphenol group is known for its antioxidant properties, which are crucial in combating oxidative stress—a common factor in neurodegenerative diseases like Alzheimer’s and Parkinson’s. Coupled with the amino-fluoroethyl functionality, this compound could serve as a scaffold for designing novel central nervous system (CNS) drugs. Searches for "fluoroethyl phenol derivatives" and "neuroprotective drug intermediates" have spiked, highlighting its growing prominence.

From a synthetic chemistry perspective, 4-(2-amino-1-fluoroethyl)-2-methoxyphenol (CAS 1482440-61-8) presents intriguing challenges and opportunities. The incorporation of fluorine atoms requires precise conditions, and the amino-fluoroethyl group adds complexity to its reactivity. Chemists are exploring innovative methods to optimize its synthesis, such as catalytic fluorination and green chemistry approaches. These efforts align with the broader push for sustainable and efficient chemical processes, a topic frequently queried in AI-driven research tools.

The compound’s potential extends beyond pharmaceuticals. Its structural features make it a candidate for material science applications, particularly in the development of advanced polymers and functional coatings. The methoxyphenol moiety, for instance, could contribute to UV stability, while the fluoroethyl group might enhance material durability. Queries like "fluorophenol derivatives in materials" and "high-performance polymer additives" underscore the interdisciplinary appeal of this compound.

In conclusion, 4-(2-amino-1-fluoroethyl)-2-methoxyphenol (CAS 1482440-61-8) is a versatile and promising compound with broad applications in drug discovery, neuroprotection, and material science. Its unique combination of fluoroethyl and methoxyphenol functionalities positions it at the forefront of modern chemical research. As scientists continue to unravel its potential, this compound is likely to remain a focal point in both academic and industrial settings.